Cas no 60806-02-2 ((Z)-Styrylboronic acid)

• Product Name: (Z)-Styrylboronic acid
• CAS No: 60806-02-2
• MF: C₈H₉BO₂
• MW: 147.966862440109
• CID: 1085960
• Update Time: 2025-05-19

(Z)-Styrylboronic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-Styrylboronic acid
• 2-Phenylvinylboronic

• Inchi： 1S/C8H9BO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7,10-11H/b7-6-
• InChI Key： VKIJXFIYBAYHOE-SREVYHEPSA-N
• SMILES： OB(/C=C\C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 147.07317

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (Z)-Styrylboronic acid

Introduction to (Z)-Styrylboronic Acid (CAS No 60806-02-2)

Styrylboronic acids are a class of compounds that have gained significant attention in the fields of organic chemistry, materials science, and drug discovery due to their unique properties and versatility. Among these, (Z)-Styrylboronic acid (CAS No 60806-02-2) stands out as a particularly important compound. This compound is characterized by its styryl group, which consists of a benzene ring attached to a vinyl group, and a boronic acid functional group, making it highly reactive and suitable for various chemical transformations.

The chemical structure of (Z)-Styrylboronic acid plays a crucial role in its reactivity and applications. The styryl group imparts aromaticity and conjugation, while the boronic acid group serves as a versatile nucleophile in cross-coupling reactions. Recent studies have highlighted the importance of stereochemistry in such compounds, with the (Z)-configuration being particularly favorable for certain applications due to its planar geometry and enhanced reactivity.

One of the most notable applications of (Z)-Styrylboronic acid is in the field of cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biaryls, which are essential components in pharmaceuticals, agrochemicals, and advanced materials. The use of (Z)-Styrylboronic acid in such reactions has been optimized in recent years, with researchers focusing on improving reaction efficiency and selectivity through the use of novel catalysts and reaction conditions.

In addition to its role in organic synthesis, (Z)-Styrylboronic acid has also found applications in the development of conjugated polymers for optoelectronic devices. The compound's ability to undergo polymerization under mild conditions makes it an attractive candidate for the synthesis of materials with tailored electronic properties. Recent advancements in this area have demonstrated the potential of (Z)-Styrylboronic acid-based polymers for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of (Z)-Styrylboronic acid has been extensively studied, with researchers exploring various routes to achieve high yields and stereocontrol. One popular method involves the hydroboration-oxidation reaction of styrene derivatives, followed by selective oxidation to yield the boronic acid. Recent work has focused on improving this process through the use of enantioselective catalysts, enabling the production of enantiopure (Z)-Styrylboronic acid, which is highly valuable for asymmetric synthesis.

From a biological standpoint, (Z)-Styrylboronic acid has shown promise as a lead compound in drug discovery. Its ability to modulate cellular signaling pathways makes it a potential candidate for the development of novel therapeutic agents. Recent studies have explored its interactions with key proteins involved in cancer progression, suggesting that further research into its pharmacological properties could yield valuable insights for drug development.

In conclusion, (Z)-Styrylboronic acid (CAS No 60806-02-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, reactivity, and stereochemical properties make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new applications and optimize existing processes, (Z)-Styrylboronic acid is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.